Cas no 175481-36-4 (Lacosamide)

• Product Name: Lacosamide
• CAS No: 175481-36-4
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD08272557
• CID: 66029
• PubChem ID: 219078
• Update Time: 2025-08-05

Lacosamide Chemical and Physical Properties

Names and Identifiers

• LACOSAMIDE
• (2R)-2-acetamido-N-benzyl-3-methoxy-propanamide
• (2R)-2-(Acetylamino)-3-methoxy-N-(phenylmethyl)propanamide
• ADD 243037
• Erlosamide
• Harkoseride
• SPM 927
• (R)-2-Acetamido-N-benzyl-3-methoxypropanamide
• Lacosamide solution
• Erlosamide [INN]
• S1253_Selleck
• Vimpat
• (2R)-N-benzyl-2-acetaMido-3-MethoxypropanaMide
• (2R)-2-acetamido-N-benzyl-3-methoxypropanamide
• ADD 234037
• 563KS2PQY5
• Propanamide, 2-(acetylamino)-3-methoxy-N-(phenylmethyl)-, (2R)-
• (2R)-2-(Acetylamino)-N-benzyl-3-methoxypropanamide
• (R)-2-Acetylamino-N-benzyl-3-methoxy-propionamide
• harkeroside
• Lacosamide [USAN:INN:BAN]
• ADD 2
• HY-13015
• Tox21_113857
• LACOSAMIDE [VANDF]
• LACOSAMIDE (MART.)
• (R)-N-benzyl-2-acetamido-3-methoxypropanamide
• LACOSAMIDE CV (USP-RS)
• CHEBI:135939
• LACOSAMIDE [EP MONOGRAPH]
• Lacosamide 1.0 mg/ml in Acetonitrile
• N03AX18
• DB06218
• Lacosamide- Bio-X
• (R)-2-acetamido-N-benzyl-3-methoxypropionamide.
• DTXSID1057666
• LACOSAMIDE [WHO-DD]
• BDBM50300204
• N~2~-Acetyl-N-benzyl-O-methyl-D-serinamide
• CS-0529
• BL164605
• Lacosamida
• SPM-929
• GTPL7472
• (2R)-2-acetamido-3-methoxy-N-(phenylmethyl)propanamide
• KS-1227
• AB01559947-01
• (r)-lacosamide 1
• LACOSAMIDE [ORANGE BOOK]
• UNII-563KS2PQY5
• ADD-234037
• DTXCID2031455
• Lacosamide (JAN/USAN/INN)
• 175481-36-4
• (R)-2-Acetylamino-N-benzyl-3-methoxypropionamide
• MOTPOLY
• BB 0260890
• VPPJLAIAVCUEMN-GFCCVEGCSA-N
• Lacosamide [USAN]
• LACOSAMIDE [MART.]
• LACOSAMIDE [USP MONOGRAPH]
• Vimpat (TN)
• ertosamide
• Motpoly XR
• SR-01000942286
• lacosamidum
• Lacosamide cv
• Lacosamide Oral Solution
• (R)-2-acetamido-N-benzyl-3-methoxypropionamide
• LACOSAMIDE [INN]
• SCHEMBL35330
• LACOSAMIDE (USP MONOGRAPH)
• LACOSAMIDE (EP MONOGRAPH)
• CHEMBL58323
• SPM-927
• (2R)-2-acetylamino-N-benzyl-3-methoxypropanamide
• (R)-N-Benzyl-2-acetamido-3-methoxypropionamide
• NCGC00253740-01
• A3897
• DEA No. 2746
• AR-270/11402703
• LQO
• LACOSAMIDE [MI]
• ADD243037
• 2-(Acetylamino)-3-methoxy-N-(phenylmethyl)-, (2R)-
• D07299
• AM808141
• ()-(2R)-2-(acetylamino)-N-benzyl-3-methoxypropanamide
• ADD-243037
• AC-22750
• (R)-N-benzyl 2-acetamido-3-methoxypropionamide
• SPM927
• CAS-175481-36-4
• LACOSAMIDE [EMA EPAR]
• SR-01000942286-1
• LACOSAMIDE [USP-RS]
• Lacosamide racemate
• Q420077
• (+)-(2R)-2-(acetylamino)-N-benzyl-3-methoxypropanamide
• BCP02197
• LACOSAMIDE [JAN]
• (R)-N-benzyl 2-acetamido-3-methoxypropionamide,
• AKOS005146274
• LacosaMide (1.0Mg/ML in Acetonitrile)
• BRD-K68232650-001-02-2
• Lacosamide?
• Lacosamide

• MDL： MFCD08272557
• Inchi： 1S/C13H18N2O3/c1-10(16)15-12(9-18-2)13(17)14-8-11-6-4-3-5-7-11/h3-7,12H,8-9H2,1-2H3,(H,14,17)(H,15,16)/t12-/m1/s1
• InChI Key： VPPJLAIAVCUEMN-GFCCVEGCSA-N
• SMILES： O(C)C[C@H](C(NCC1C=CC=CC=1)=O)NC(C)=O

Computed Properties

• Exact Mass: 250.13184
• Monoisotopic Mass: 250.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.12
• Melting Point: 141-143?C
• Boiling Point: 536.4 °Cat760mmHg
• Flash Point: 2℃
• Refractive Index: 1.52
• PSA: 67.43
• LogP: 1.23570
• Specific Rotation: D23 +16.0° (c = 1 in CH3OH)

Lacosamide Security Information

• Hazardous Material transportation number：UN 1648 3 / PGII
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Lacosamide

Lacosamide: A Comprehensive Overview

Lacosamide, with the CAS number 175481-36-4, is a non-aminergic, non-gabapentinoid antiepileptic drug (AED) that has gained significant attention in the field of neurology and epilepsy treatment. It is chemically known as (R)-3-amino-N-(2,3-dihydro-5-methyl-2-oxo-1H-pyrrol-1-yl)-4-methylbenzamide. Lacosamide was first approved by the U.S. Food and Drug Administration (FDA) in 2008 for the treatment of partial-onset seizures in adults and has since been recognized for its efficacy and tolerability in various epileptic conditions.

The development of Lacosamide represents a significant advancement in antiepileptic therapy. Unlike traditional AEDs, which often target sodium channels or GABA receptors, Lacosamide primarily modulates the activity of voltage-gated sodium channels through a unique mechanism. This mechanism involves enhancing slow inactivation of sodium channels, thereby reducing neuronal hyperexcitability and preventing the propagation of epileptic seizures. Recent studies have further elucidated its role in modulating other ion channels, such as potassium channels, which may contribute to its broader therapeutic effects.

One of the most notable advantages of Lacosamide is its favorable safety profile. Clinical trials have demonstrated that it is generally well-tolerated with a low incidence of severe adverse effects. Common side effects include dizziness, somnolence, and ataxia, which are typically mild to moderate in severity. Unlike some other AEDs, Lacosamide does not appear to cause significant weight gain or affect cognitive function, making it an attractive option for patients who are sensitive to these side effects.

The efficacy of Lacosamide has been extensively studied across various patient populations. In addition to its use in partial-onset seizures, recent research has explored its potential in treating generalized tonic-clonic seizures and Lennox-Gastaut syndrome (LGS). A pivotal study published in 2021 demonstrated that Lacosamide significantly reduced seizure frequency in patients with LGS when added to existing therapy. These findings highlight its versatility as an AED and its potential role in managing complex epileptic conditions.

Another area of active research involves the use of Lacosamide in combination therapy. Studies have shown that it can be safely co-administered with other AEDs without significant drug-drug interactions. This makes it a valuable addition to treatment regimens for patients who require multiple medications to achieve seizure control. Furthermore, ongoing clinical trials are investigating the potential benefits of Lacosamide in pediatric populations, which could expand its indications in the near future.

The pharmacokinetics of Lacosamide are another area of interest for researchers. It is rapidly absorbed after oral administration and achieves peak plasma concentrations within 1-3 hours. The drug has a relatively short half-life of approximately 9 hours, necessitating twice-daily dosing for optimal efficacy. However, its bioavailability is not significantly affected by food intake, providing flexibility for patients.

In terms of mechanism of action, recent advancements have shed light on the molecular pathways influenced by Lacosamide. Beyond its primary effect on sodium channels, it has been shown to interact with other ion channels and neurotransmitter systems. For instance, preclinical studies suggest that Lacosamide may enhance GABAergic transmission by increasing the expression of GABAA receptors. This dual mechanism could explain its broad spectrum of antiepileptic activity and low propensity for tolerance development.

The introduction of Lacosamide into clinical practice has also raised questions about its cost-effectiveness and accessibility. As generic versions become available, there is growing interest in evaluating its role as a first-line treatment option for epilepsy. Comparative studies with other AEDs are essential to determine its position within the therapeutic hierarchy and ensure that patients receive the most appropriate treatment based on their individual needs.

In conclusion, Lacosamide, with CAS number 175481-36-4, represents a significant innovation in antiepileptic therapy due to its unique mechanism of action, favorable safety profile, and versatility across various epileptic conditions. As research continues to uncover new insights into its pharmacology and clinical applications, Lacosamide is poised to play an increasingly important role in the management of epilepsy worldwide.